Cas no 1805647-60-2 (1-Chloro-2,4-difluoro-5-ethylbenzene)

• Product Name: 1-Chloro-2,4-difluoro-5-ethylbenzene
• CAS No: 1805647-60-2
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5038216
• Update Time: 2025-05-20

1-Chloro-2,4-difluoro-5-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,4-difluoro-5-ethylbenzene

• Inchi： 1S/C8H7ClF2/c1-2-5-3-6(9)8(11)4-7(5)10/h3-4H,2H2,1H3
• InChI Key： IWTRUUOVFXPVFL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)CC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-2,4-difluoro-5-ethylbenzene

1-Chloro-2,4-difluoro-5-ethylbenzene (CAS No. 1805647-60-2): An Overview of Its Properties, Synthesis, and Applications in Modern Chemistry

1-Chloro-2,4-difluoro-5-ethylbenzene (CAS No. 1805647-60-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its chlorine, fluorine, and ethyl substituents on a benzene ring, which confer it with distinct physical and chemical properties.

The molecular formula of 1-Chloro-2,4-difluoro-5-ethylbenzene is C₉H₇ClF₂, and its molecular weight is approximately 196.6 g/mol. The presence of multiple halogen substituents, particularly chlorine and fluorine, makes this compound highly reactive and suitable for a wide range of synthetic transformations. These halogens can be readily substituted or eliminated in various reactions, making 1-Chloro-2,4-difluoro-5-ethylbenzene a valuable intermediate in the synthesis of more complex organic molecules.

In terms of physical properties, 1-Chloro-2,4-difluoro-5-ethylbenzene is a colorless liquid at room temperature with a characteristic aromatic odor. It has a boiling point of around 135°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it easy to handle and process in laboratory settings.

The synthesis of 1-Chloro-2,4-difluoro-5-ethylbenzene can be achieved through several methods. One common approach involves the substitution of a precursor molecule with the desired functional groups. For instance, starting from 2,4-difluoroethylbenzene, the introduction of a chlorine atom can be accomplished via electrophilic aromatic substitution reactions using reagents such as chlorine gas or N-chlorosuccinimide (NCS). Another method involves the direct fluorination of 1-chloro-2,4-dibromo-5-ethylbenzene using selective fluorinating agents like selectfluor or deoxofluor.

The unique chemical structure of 1-Chloro-2,4-difluoro-5-ethylbenzene has led to its exploration in various research areas. In medicinal chemistry, this compound has been investigated as a potential building block for the synthesis of novel drugs with improved pharmacological properties. For example, recent studies have shown that derivatives of 1-Chloro-2,4-difluoro-5-ethylbenzene exhibit promising antiviral and anticancer activities. These derivatives can be designed to target specific biological pathways or receptors, making them valuable candidates for drug development.

In the field of materials science, 1-Chloro-2,4-difluoro-5-ethylbenzene has been used as a precursor for the synthesis of advanced materials with unique properties. For instance, researchers have utilized this compound to develop new types of polymers and coatings with enhanced thermal stability and chemical resistance. These materials have potential applications in industries such as electronics, automotive, and aerospace.

Beyond its applications in drug discovery and materials science, 1-Chloro-2,4-difluoro-5-ethylbenzene has also been studied for its environmental impact. Understanding the fate and behavior of this compound in the environment is crucial for assessing its safety and ensuring responsible use. Recent studies have focused on the biodegradability and toxicity of 1-Chloro-2,4-difluoro-5-ethylbenzene, providing valuable insights into its environmental profile.

In conclusion, 1-Chloro-2,4-difluoro-5-ethylbenzene (CAS No. 1805647-60-2) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive candidate for synthetic transformations and the development of novel materials and drugs. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry.